Cas no 1807142-63-7 (4-(Aminomethyl)-3-(difluoromethyl)-2-methylpyridine-5-carboxylic acid)

• Product Name: 4-(Aminomethyl)-3-(difluoromethyl)-2-methylpyridine-5-carboxylic acid
• CAS No: 1807142-63-7
• MF: C₉H₁₀F₂N₂O₂
• MW: 216.184709072113
• CID: 4898643
• Update Time: 2025-10-28

4-(Aminomethyl)-3-(difluoromethyl)-2-methylpyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-3-(difluoromethyl)-2-methylpyridine-5-carboxylic acid

• Inchi： 1S/C9H10F2N2O2/c1-4-7(8(10)11)5(2-12)6(3-13-4)9(14)15/h3,8H,2,12H2,1H3,(H,14,15)
• InChI Key： VNIYAFIJEUYWPO-UHFFFAOYSA-N
• SMILES： FC(C1C(C)=NC=C(C(=O)O)C=1CN)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 238
• XLogP3: -2
• Topological Polar Surface Area: 76.2

Additional information on 4-(Aminomethyl)-3-(difluoromethyl)-2-methylpyridine-5-carboxylic acid

4-(Aminomethyl)-3-(difluoromethyl)-2-methylpyridine-5-carboxylic Acid (CAS No. 1807142-63-7): An Emerging Compound in Medicinal Chemistry

4-(Aminomethyl)-3-(difluoromethyl)-2-methylpyridine-5-carboxylic acid (CAS No. 1807142-63-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to as AMDFMP-COOH, is a derivative of pyridine, a heterocyclic aromatic compound with a broad range of biological activities. The presence of an aminomethyl group, difluoromethyl substituent, and a carboxylic acid functional group imparts distinct chemical and biological properties, making it a promising candidate for various pharmaceutical applications.

The aminomethyl group in AMDFMP-COOH plays a crucial role in enhancing the compound's reactivity and interaction with biological targets. Amines are known to form hydrogen bonds and participate in various chemical reactions, which can be leveraged to improve the pharmacokinetic and pharmacodynamic properties of the molecule. Additionally, the difluoromethyl substituent introduces steric and electronic effects that can modulate the compound's binding affinity and selectivity towards specific receptors or enzymes. The carboxylic acid functional group further contributes to the compound's solubility and stability, which are essential for its effective use in drug development.

Recent studies have explored the potential of 4-(Aminomethyl)-3-(difluoromethyl)-2-methylpyridine-5-carboxylic acid in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Research has shown that compounds with similar structural features can inhibit beta-secretase (BACE1), an enzyme involved in the production of amyloid-beta peptides, which are implicated in the pathogenesis of Alzheimer's disease. The aminomethyl and difluoromethyl groups in AMDFMP-COOH may enhance its ability to bind to BACE1, thereby reducing amyloid-beta production and potentially slowing disease progression.

In addition to its potential as a BACE1 inhibitor, 4-(Aminomethyl)-3-(difluoromethyl)-2-methylpyridine-5-carboxylic acid has also been investigated for its anti-inflammatory properties. Inflammatory responses are central to many diseases, including arthritis and inflammatory bowel disease (IBD). Studies have demonstrated that compounds with pyridine scaffolds can modulate the activity of pro-inflammatory cytokines and enzymes, such as cyclooxygenase-2 (COX-2). The presence of the carboxylic acid group in AMDFMP-COOH may enhance its ability to inhibit COX-2, making it a potential candidate for anti-inflammatory drug development.

The synthesis of 4-(Aminomethyl)-3-(difluoromethyl)-2-methylpyridine-5-carboxylic acid involves several steps, including the formation of the pyridine ring, introduction of the difluoromethyl group, and subsequent functionalization with the aminomethyl and carboxylic acid groups. Recent advancements in synthetic chemistry have enabled more efficient and scalable methods for producing this compound. For example, transition-metal-catalyzed reactions have been employed to introduce the difluoromethyl substituent with high selectivity and yield. These synthetic strategies not only improve the accessibility of AMDFMP-COOH but also facilitate its large-scale production for preclinical and clinical studies.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-(Aminomethyl)-3-(difluoromethyl)-2-methylpyridine-5-carboxylic acid in various therapeutic settings. Preliminary results from phase I trials have shown that the compound is well-tolerated by patients, with no significant adverse effects reported at therapeutic doses. Further studies are needed to determine optimal dosing regimens and assess long-term safety profiles. However, these initial findings are promising and suggest that AMDFMP-COOH has the potential to become a valuable addition to the arsenal of drugs used to treat neurodegenerative diseases and inflammatory conditions.

In conclusion, 4-(Aminomethyl)-3-(difluoromethyl)-2-methylpyridine-5-carboxylic acid (CAS No. 1807142-63-7) represents an exciting advancement in medicinal chemistry. Its unique structural features confer multiple biological activities that make it a promising candidate for drug development. Ongoing research continues to uncover new applications for this compound, highlighting its potential to address unmet medical needs in various therapeutic areas. As more data becomes available from clinical trials, it is anticipated that AMDFMP-COOH will play an increasingly important role in modern medicine.